![molecular formula C23H19ClN2O4 B4963298 N-[4-(5-chloro-1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-propoxybenzamide](/img/structure/B4963298.png)
N-[4-(5-chloro-1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-propoxybenzamide
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Overview
Description
N-[4-(5-chloro-1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-propoxybenzamide, also known as BCI-121, is a small molecule inhibitor that has gained attention in recent years due to its potential therapeutic applications. BCI-121 has been shown to inhibit the activity of a key enzyme involved in cancer cell growth, making it a promising candidate for cancer treatment.
Mechanism of Action
N-[4-(5-chloro-1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-propoxybenzamide binds to the active site of PFKFB3 and inhibits its activity by preventing the conversion of fructose-6-phosphate to fructose-2,6-bisphosphate. This results in a decrease in glucose metabolism and a reduction in cancer cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-cancer effects in vitro and in vivo. It has been shown to inhibit the growth of a wide range of cancer cell lines, including breast, lung, prostate, and colon cancer cells. This compound has also been shown to reduce tumor growth in mouse models of breast and lung cancer.
Advantages and Limitations for Lab Experiments
One of the advantages of N-[4-(5-chloro-1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-propoxybenzamide is its specificity for PFKFB3, which makes it a promising candidate for cancer treatment. However, one of the limitations of this compound is its relatively short half-life, which may limit its effectiveness in vivo.
Future Directions
There are several future directions for N-[4-(5-chloro-1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-propoxybenzamide research. One area of research is to optimize the synthesis method to produce higher yields of pure this compound. Another area of research is to develop more potent analogs of this compound with longer half-lives and improved pharmacokinetic properties. Additionally, further studies are needed to investigate the potential of this compound as a therapeutic agent for other diseases, such as diabetes and cardiovascular disease.
Synthesis Methods
The synthesis of N-[4-(5-chloro-1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-propoxybenzamide involves a multi-step process that starts with the reaction of 5-chloro-2-aminobenzoxazole with 3-hydroxy-4-propoxybenzoyl chloride to form a key intermediate. This intermediate is then reacted with 4-aminophenol to form the final product, this compound. The synthesis method has been optimized to produce high yields of pure this compound.
Scientific Research Applications
N-[4-(5-chloro-1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-propoxybenzamide has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the activity of a key enzyme, called 6-phosphofructo-2-kinase/fructose-2,6-bisphosphatase 3 (PFKFB3), which is involved in cancer cell growth and survival. Inhibition of PFKFB3 by this compound leads to a decrease in glucose metabolism and a reduction in cancer cell proliferation and survival.
properties
IUPAC Name |
N-[4-(5-chloro-1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-4-propoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19ClN2O4/c1-2-11-29-17-7-3-14(4-8-17)22(28)25-16-6-9-18(20(27)13-16)23-26-19-12-15(24)5-10-21(19)30-23/h3-10,12-13,27H,2,11H2,1H3,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAFLFLAEAZRCEU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCOC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)C3=NC4=C(O3)C=CC(=C4)Cl)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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